Cas no 1367962-82-0 (Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl-)

• Product Name: Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl-
• CAS No: 1367962-82-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5251929
• Update Time: 2025-06-14

Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl-

• Inchi： 1S/C11H20O3/c1-11(2)5-4-8(6-10(12)13)9(7-11)14-3/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： IDSDPOUZYKTOAU-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CCC(C)(C)CC1OC

Additional information on Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl-

Recent Advances in the Study of Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl- (CAS: 1367962-82-0) in Chemical Biology and Pharmaceutical Research

In recent years, the compound Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl- (CAS: 1367962-82-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and methoxy substitution, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the optimization of synthetic routes for Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl-. Recent publications have highlighted novel catalytic methods that improve yield and purity, making the compound more accessible for further studies. Additionally, advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled more precise characterization of its structural and chemical properties.

Pharmacological investigations have revealed that Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl- exhibits notable anti-inflammatory and analgesic effects. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and COX-2 pathways, which are critical in inflammatory responses. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Furthermore, recent research has explored the compound's role in cancer therapy. Preliminary data indicate that Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl- may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. These effects are believed to be mediated through the compound's interaction with specific molecular targets, although further mechanistic studies are needed to fully elucidate these pathways.

In conclusion, the growing body of research on Cyclohexaneacetic acid, 2-methoxy-4,4-dimethyl- (CAS: 1367962-82-0) underscores its potential as a versatile molecule in drug discovery and development. Its synthetic accessibility, coupled with its diverse pharmacological activities, makes it a promising candidate for further investigation. Future studies should focus on optimizing its therapeutic efficacy and safety profile, as well as exploring its applications in other disease areas.